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Introduction

Butachlor, a member of the chloroacetanilide class of herbicides, is a selective, pre-
emergence herbicide used extensively in agriculture, particularly in rice cultivation.[1] Its
primary function is to control annual grasses and certain broad-leaved weeds.[1] The efficacy
and environmental fate of butachlor are intrinsically linked to its physicochemical properties.
Understanding these properties is paramount for developing effective formulations, predicting
its environmental behavior, and assessing its toxicological profile. This guide provides a
comprehensive overview of the core physicochemical characteristics of butachlor, detailed
experimental protocols for their determination, and visualizations of its mode of action and
degradation pathways.

Physicochemical Properties of Butachlor

The following table summarizes the key physicochemical properties of butachlor, providing a
guantitative basis for its behavior in various environmental and biological systems.
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Property Value Reference(s)
N-(butoxymethyl)-2-chloro-N-

IUPAC Name _ _
(2,6-diethylphenyl)acetamide

CAS Number 23184-66-9

Molecular Formula C17H26CINO2 [2]

Molecular Weight 311.86 g/mol

_ Light yellow to amber-colored

Physical State o [2]
liquid at room temperature

Odor Faint, sweet odor

Melting Point <-5°C

Boiling Point 156 °C at 0.5 mmHg

Decomposition Temperature 156 °C [3]

Vapor Pressure

0.24 mPa (20 °C)

Henry's Law Constant

3.74 x 1073 Pa m3 mol~1 (25
OC)

Water Solubility

20 mg/L (20-25 °C)

Solubility in Organic Solvents

Highly soluble in acetone,
ethanol, xylene, diethyl ether,

benzene, and ethyl acetate

Octanol-Water Partition

Coefficient (log P)

4.5

Soil Adsorption Coefficient
(Koc)

Estimated at 6700; values can
range from 856 to 1109 L/kg

depending on soil composition

Stability

Stable to UV light and
indefinitely stable at

temperatures up to 45 °C
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Experimental Protocols

The determination of the physicochemical properties of butachlor relies on standardized
experimental protocols, often following guidelines established by the Organisation for
Economic Co-operation and Development (OECD). Below are detailed methodologies for key
experiments.

Determination of Water Solubility (OECD Guideline 105)

The water solubility of butachlor is typically determined using the Flask Method, suitable for
substances with solubilities above 10-2 g/L.

Principle: A supersaturated solution of butachlor in water is prepared and allowed to
equilibrate. The concentration of butachlor in the saturated aqueous phase is then determined
analytically.

Methodology:

Preparation: An excess amount of butachlor is added to a flask containing purified water.

o Equilibration: The flask is agitated at a constant temperature (e.g., 20 £ 0.5 °C) for a
sufficient period to reach equilibrium (typically 24-48 hours). A preliminary test can determine
the necessary equilibration time.

o Phase Separation: The solution is centrifuged or filtered to separate the undissolved
butachlor from the aqueous phase.

e Analysis: The concentration of butachlor in the clear aqueous phase is determined using a
suitable analytical technique, such as High-Performance Liquid Chromatography (HPLC)
with UV detection or Gas Chromatography (GC) with an Electron Capture Detector (ECD).

o Calculation: The water solubility is reported as the mean of at least three replicate
determinations.

Determination of Vapor Pressure (OECD Guideline 104)

Various methods can be employed to determine the vapor pressure of butachlor, including the
Gas Saturation Method or the Spinning Rotor Method.
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Principle (Gas Saturation Method): A stream of inert gas is passed through or over the
substance at a known flow rate, becoming saturated with the substance's vapor. The amount of
substance transported by the gas is determined, and from this, the vapor pressure is
calculated.

Methodology:

o Apparatus: A temperature-controlled chamber houses the sample, and a system for precise
control and measurement of the inert gas flow is used.

o Saturation: A slow, constant stream of an inert gas (e.g., nitrogen) is passed over the
butachlor sample, ensuring saturation.

e Trapping: The vapor-saturated gas is passed through a trap (e.g., a cold trap or a sorbent
tube) to collect the butachlor.

e Quantification: The amount of butachlor collected in the trap is quantified using an
appropriate analytical method (e.g., GC-MS or GC-ECD).

o Calculation: The vapor pressure is calculated using the ideal gas law and the measured
mass of butachlor, the volume of gas passed, and the temperature. The determination is
performed at a minimum of two temperatures to establish the vapor pressure curve.

Determination of Octanol-Water Partition Coefficient (log
P) (OECD Guideline 107)

The Shake-Flask Method is a common procedure for determining the octanol-water partition
coefficient (P_ow_ or K_ow_) for substances with a log P_ow __in the range of -2 to 4.

Principle: Butachlor is dissolved in a two-phase system of n-octanol and water. After
equilibration, the concentration of butachlor in each phase is measured to determine the
partition coefficient.

Methodology:

» Solvent Preparation: n-octanol and water are mutually saturated by stirring together for 24
hours, followed by separation.
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o Test Preparation: A stock solution of butachlor is prepared in n-octanol. This solution is then
added to a mixture of n-octanol and water in a vessel, with varying volume ratios of the two
phases across different test runs.

o Equilibration: The vessel is shaken at a constant temperature (e.g., 20-25 °C) until
equilibrium is reached.

o Phase Separation: The two phases are separated by centrifugation.

e Analysis: The concentration of butachlor in both the n-octanol and water phases is
determined by a suitable analytical method like HPLC-UV or GC-ECD.

o Calculation: The partition coefficient (P_ow_) is calculated as the ratio of the concentration of
butachlor in the n-octanol phase to its concentration in the aqueous phase. The final value
is typically reported as log P_ow _.

Determination of Soil Adsorption Coefficient (Koc)
(OECD Guideline 106)

The Batch Equilibrium Method is used to determine the adsorption/desorption characteristics of
butachlor in soil.

Principle: A solution of butachlor is equilibrated with a soil sample. The concentration of
butachlor remaining in the solution is measured, and the amount adsorbed to the soil is
calculated by difference.

Methodology:

» Soil Preparation: Several different soil types with varying organic carbon content, clay
content, and pH are used. The soils are air-dried and sieved.

e Preliminary Test (Tier 1): A preliminary test is conducted to determine the optimal soil-to-
solution ratio, equilibration time, and to assess the stability of butachlor during the
experiment.

e Adsorption Phase: Known concentrations of butachlor in a 0.01 M CaCl: solution (to mimic
soil solution ionic strength) are added to soil samples in centrifuge tubes.
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o Equilibration: The tubes are agitated (e.g., on a shaker) in the dark at a constant temperature
(e.g., 20 °C) for the predetermined equilibration time.

» Phase Separation: The samples are centrifuged to separate the soil from the aqueous
solution.

e Analysis: The concentration of butachlor in the supernatant is measured.

 Calculation: The amount of butachlor adsorbed to the soil is calculated from the initial and
equilibrium concentrations in the solution. The adsorption distribution coefficient (Kd) is
determined. The soil organic carbon-water partitioning coefficient (Koc) is then calculated by
normalizing Kd to the fraction of organic carbon in the soil.

Mandatory Visualizations
Signaling Pathway: Mode of Action

Butachlor's herbicidal activity stems from its inhibition of the synthesis of very-long-chain fatty
acids (VLCFASs). This disruption prevents the formation of essential components for cell
membrane development in germinating weeds.

VLCFA Elongase Complex (Endoplasmic Reticulum)

Click to download full resolution via product page

Caption: Butachlor's mode of action via inhibition of VLCFA synthase.
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Experimental Workflow: Butachlor Residue Analysis in
Soil
The analysis of butachlor residues in environmental samples like soil is crucial for monitoring

its persistence and distribution. A typical workflow involves extraction, cleanup, and

chromatographic analysis.

1. Soil Sample Collection
(e.g., 100)

2. Solvent Extraction
(e.g., Acetonitrile, QUEChERS)

Crude Extract

3. Dispersive SPE Cleanup
(e.g., PSA, C18, MgS0a4)

Cleaned Extract

4. Concentration & Solvent Exchange
(Nitrogen evaporation, reconstitution in Hexane)

Final Sample

5. GC-ECD Analysis

Chromatographic Data

6. Quantification
(Comparison with standards)

Click to download full resolution via product page

Caption: Workflow for butachlor residue analysis in soil samples.
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Logical Relationship: Biodegradation Pathway of
Butachlor

Butachlor can be degraded in the environment by microorganisms through several pathways,
primarily involving dealkylation and hydrolysis reactions.

Pathway 1: Deoxygenation & N-demethylation

Butachlor

C17H26CINO2

Dioxygenase Deacylation

Pathway 2: Dealkylation

2-chloro-N-(2,6-diethylphenyl)
-N-methylacetamide

i\l-demethylation

2-chloro-N-(2,6-diethylphenyl)
acetamide

N-(butoxymethyl)-N-
(2-chloroethyl)-2,6-diethylaniline

2,6-diethylaniline

Y

2,6-diethylphenol

Further Mineralization
(CO2, H20)

Click to download full resolution via product page

Caption: Proposed microbial degradation pathways of butachlor.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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